Cas no 1396877-82-9 (N-2-(dimethylamino)pyrimidin-5-yl-2-(4-fluorophenyl)acetamide)

• Product Name: N-2-(dimethylamino)pyrimidin-5-yl-2-(4-fluorophenyl)acetamide
• CAS No: 1396877-82-9
• MF: C₁₄H₁₅FN₄O
• MW: 274.293505907059
• CID: 6368658
• PubChem ID: 71789949
• Update Time: 2025-06-08

N-2-(dimethylamino)pyrimidin-5-yl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)pyrimidin-5-yl-2-(4-fluorophenyl)acetamide
• N-[2-(dimethylamino)pyrimidin-5-yl]-2-(4-fluorophenyl)acetamide
• AKOS024539785
• N-(2-(dimethylamino)pyrimidin-5-yl)-2-(4-fluorophenyl)acetamide
• F6222-0070
• 1396877-82-9

• Inchi： 1S/C14H15FN4O/c1-19(2)14-16-8-12(9-17-14)18-13(20)7-10-3-5-11(15)6-4-10/h3-6,8-9H,7H2,1-2H3,(H,18,20)
• InChI Key： OGOQPLXQOLYJAD-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N(C)C)N=C1)(=O)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 274.12298928g/mol
• Monoisotopic Mass: 274.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.1Ų

Additional information on N-2-(dimethylamino)pyrimidin-5-yl-2-(4-fluorophenyl)acetamide

Comprehensive Overview of N-2-(dimethylamino)pyrimidin-5-yl-2-(4-fluorophenyl)acetamide (CAS No. 1396877-82-9)

N-2-(dimethylamino)pyrimidin-5-yl-2-(4-fluorophenyl)acetamide (CAS No. 1396877-82-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its pyrimidine core and fluorophenyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a dimethylamino group and an acetamide linkage, as these functional groups are known to influence bioavailability and target binding affinity.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. N-2-(dimethylamino)pyrimidin-5-yl-2-(4-fluorophenyl)acetamide is frequently discussed in the context of kinase inhibition, a hot topic in oncology and inflammatory disease research. Its pyrimidine scaffold is a common motif in FDA-approved drugs, making it a valuable candidate for further investigation. Scientists are also examining its potential role in modulating cell signaling pathways, a subject of high interest in both academic and industrial settings.

The synthesis and characterization of CAS No. 1396877-82-9 require expertise in organic chemistry and medicinal chemistry. The compound's fluorophenyl group enhances its metabolic stability, while the dimethylamino substituent can improve solubility—a critical factor in drug design. These attributes align with current trends in drug optimization, where researchers prioritize compounds with balanced pharmacokinetic properties. Additionally, the rise of AI-driven drug discovery has spurred interest in such molecules, as computational models can predict their interactions with biological targets more efficiently.

From a commercial perspective, N-2-(dimethylamino)pyrimidin-5-yl-2-(4-fluorophenyl)acetamide is often sourced by pharmaceutical companies and research institutions for exploratory studies. Its CAS number (1396877-82-9) serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's relevance to cancer research and neurodegenerative diseases further underscores its importance, as these areas dominate public health discussions and funding initiatives worldwide.

In summary, N-2-(dimethylamino)pyrimidin-5-yl-2-(4-fluorophenyl)acetamide represents a promising avenue for scientific inquiry. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, particularly in the fields of kinase inhibition and drug development. As the scientific community continues to explore its properties, this compound may play a pivotal role in addressing unmet medical needs and advancing personalized medicine.